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Compound of Interest

Compound Name: 3-Indoleacetonitrile-d4

Cat. No.: B15556294 Get Quote

Technical Support Center: 3-Indoleacetonitrile-
d4
This guide provides researchers, scientists, and drug development professionals with essential

information for the safe storage and handling of 3-Indoleacetonitrile-d4.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for 3-Indoleacetonitrile-d4?

A: 3-Indoleacetonitrile-d4 should be stored in a tightly sealed container in a dry, dark place.

The recommended storage temperature is either room temperature or 4°C.[1][2] For long-term

storage, cooler temperatures are generally preferred to ensure stability.

Q2: Is 3-Indoleacetonitrile-d4 sensitive to light or moisture?

A: Yes, it is recommended to keep the compound in a dark place and sealed in a dry

environment, suggesting sensitivity to light and moisture.[2]

Q3: What is the proper personal protective equipment (PPE) to wear when handling 3-
Indoleacetonitrile-d4?

A: When handling 3-Indoleacetonitrile-d4, it is important to wear appropriate personal

protective equipment, including protective gloves, protective clothing, and eye protection. In
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cases where dust may be generated, a dust mask (such as a type N95) is also recommended.

Q4: What are the primary hazards associated with 3-Indoleacetonitrile-d4?

A: 3-Indoleacetonitrile is considered toxic if swallowed, in contact with skin, or if inhaled. It is

also classified as an irritant.[2]

Q5: What should I do in case of accidental exposure to 3-Indoleacetonitrile-d4?

A: In case of accidental exposure, follow these first-aid measures:

If inhaled: Move the person to fresh air. If breathing is difficult, seek immediate medical

attention.

If on skin: Immediately remove all contaminated clothing and wash the affected area with

plenty of water. If you feel unwell, call a poison center or doctor.

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing and seek medical advice.

If swallowed: Rinse mouth and immediately call a poison center or doctor.
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Issue Possible Cause Recommended Action

Compound has changed color

(e.g., from light yellow to

brown)

Exposure to light, air, or

contaminants.

This may indicate degradation.

It is recommended to use a

fresh batch of the compound

for sensitive experiments.

Ensure proper storage in a

dark, sealed container.

Inconsistent experimental

results

Improper sample preparation

or degradation of the

compound.

Prepare solutions fresh for

each experiment. Ensure the

solvent is compatible and the

compound is fully dissolved.

Verify storage conditions have

been maintained.

Difficulty dissolving the

compound

Low solubility in the chosen

solvent.

3-Indoleacetonitrile has slight

solubility in chloroform, DMSO,

and methanol.[2] Gentle

warming or sonication may aid

dissolution. Ensure the solvent

is of high purity.
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Property Value Reference

Molecular Formula C₁₀H₄D₄N₂ N/A

Molecular Weight 160.22 g/mol N/A

Melting Point 33-36 °C [2][3]

Boiling Point 157-160 °C at 0.2 mm Hg [2][3]

Flash Point >110 °C (>230 °F) [2]

Hazard Codes Xn, Xi [2]

Risk Statements

20/21/22 (Harmful by

inhalation, in contact with skin,

and if swallowed)

[2]

Safety Statements
36/37 (Wear suitable protective

clothing and gloves)
[2]

General Experimental Protocol: Solution
Preparation
This protocol outlines a general procedure for preparing a stock solution of 3-
Indoleacetonitrile-d4.

Ensure a Safe Handling Environment: Work in a well-ventilated area, preferably a chemical

fume hood. Wear appropriate PPE, including gloves, a lab coat, and safety glasses.

Weigh the Compound: Accurately weigh the desired amount of 3-Indoleacetonitrile-d4
using a calibrated analytical balance.

Solvent Selection: Choose a suitable solvent based on experimental requirements. 3-

Indoleacetonitrile has slight solubility in DMSO, methanol, and chloroform.[2]

Dissolution: Add the solvent to the weighed compound. If necessary, use a vortex mixer or

sonicator to aid dissolution. Gentle warming can be applied if the compound is heat-stable

and solubility is an issue.
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Storage of Stock Solution: Store the stock solution in a tightly sealed vial, protected from

light, at a low temperature (e.g., -20°C or -80°C) to minimize degradation.
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Start: Receiving 3-Indoleacetonitrile-d4

Review Safety Data Sheet (SDS)

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Select Storage Location

Short-Term Storage:
Room Temperature or 4°C

 Frequent Use

Long-Term Storage:
4°C or Colder

 Infrequent Use

Handling for Experimentation

Weigh in Ventilated Area

Dissolve in Appropriate Solvent

Dispose of Waste According
to Institutional Guidelines

End of Process

Click to download full resolution via product page

Caption: Workflow for the safe storage and handling of 3-Indoleacetonitrile-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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